Cas no 1235388-37-0 (N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide)

• Product Name: N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
• CAS No: 1235388-37-0
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6045033
• PubChem ID: 49704636
• Update Time: 2025-07-19

N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
• AKOS024516492
• VU0649654-1
• N-[(4-methoxyphenyl)methyl]-2-(3-methyl-6-oxopyridazin-1-yl)propanamide
• N-[(4-methoxyphenyl)methyl]-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
• F5652-1877
• 1235388-37-0
• N-(4-methoxybenzyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide

• Inchi： 1S/C16H19N3O3/c1-11-4-9-15(20)19(18-11)12(2)16(21)17-10-13-5-7-14(22-3)8-6-13/h4-9,12H,10H2,1-3H3,(H,17,21)
• InChI Key： YHIJHSOFXAWPOL-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C(C=CC(C)=N1)=O)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide

Professional Introduction to N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide (CAS No. 1235388-37-0)

N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide is a sophisticated chemical compound with significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 1235388-37-0, has garnered attention due to its unique structural properties and promising biological activities. The molecular structure of this amide derivative incorporates a pyridazine core, which is a key pharmacophore in many bioactive molecules, alongside aromatic and aliphatic moieties that contribute to its distinctive chemical profile.

The 4-methoxyphenyl substituent in the compound’s name is particularly noteworthy, as methoxyphenyl groups are frequently employed in medicinal chemistry to modulate metabolic stability, solubility, and receptor binding affinity. This particular moiety has been extensively studied for its role in enhancing the bioavailability and pharmacological efficacy of various drug candidates. The presence of the 3-methyl-6-oxo-1,6-dihydropyridazin-1-yl group further enriches the compound’s structural complexity, providing multiple sites for interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyridazine derivatives, such as the one featured in this compound, have shown considerable promise in various pharmacological contexts. For instance, studies have demonstrated that pyridazine-based molecules can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases. The oxo group within the dihydropyridazine ring adds another layer of functional diversity, enabling further chemical modifications to tailor biological activity.

The amide functionality at the C-terminal end of the molecule is another critical feature that influences its pharmacokinetic properties. Amides are known for their ability to enhance drug solubility and improve membrane permeability, which are essential factors for successful drug delivery. Additionally, amide bonds are commonly found in biologically active peptides and proteins, suggesting that N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide may have potential applications in peptidomimetics or as a scaffold for designing new therapeutic agents.

Current research trends indicate that multifunctional compounds—those capable of interacting with multiple biological targets—hold great promise for addressing complex diseases. The unique combination of structural elements in N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide positions it as a candidate for such an approach. For example, preliminary studies suggest that this compound may exhibit dual activity by modulating both enzymatic pathways and receptor interactions. Such dual-action molecules could offer therapeutic advantages over single-target drugs by providing a more comprehensive treatment strategy.

The synthesis of N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide involves a series of well-established organic reactions that highlight its synthetic accessibility. The construction of the pyridazine ring typically requires condensation reactions between hydrazines and α-haloketones or α-haloesters under controlled conditions. Subsequent functionalization steps allow for the introduction of various substituents, including the methoxyphenyl group and the amide moiety. These synthetic routes underscore the compound’s feasibility as a starting point for further derivatization and optimization.

Evaluation of the compound’s pharmacological profile is crucial for determining its potential as a lead molecule or an intermediate in drug development. In vitro assays have been employed to assess its interaction with relevant biological targets, such as enzymes and receptors implicated in disease pathways. Preliminary results indicate that N-(4-methoxyphenyl)methyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1 -yl)propanamide exhibits moderate binding affinity to certain enzymes, suggesting possible applications in enzyme inhibition-based therapies.

The compound’s physicochemical properties also play a significant role in its development as a drug candidate. Parameters such as solubility, lipophilicity, and metabolic stability are critical determinants of its pharmacokinetic behavior. Computational modeling techniques have been utilized to predict these properties based on the molecular structure of N-(4-methoxyphenyl)methyl -2-(3-methyl -6 -oxo -1 , 6 -dih ydrop y ridazin -1 -yl strong>)propanamide . These predictions provide valuable insights into potential challenges and opportunities during drug development.

In conclusion, N-(4-methoxyphenyl strong >)methyl -2-(< strong >3 -m eth yl - 6 - ox o - 1 , 6 - dihy dro py rid azin e - 1 - yl strong >)propanamide (CAS No. < strong >1235388 strong >−37−0) represents an intriguing chemical entity with significant pharmaceutical potential. Its unique structural features combined with promising biological activities make it a compelling candidate for further investigation . As research continues to uncover new therapeutic targets and develop innovative drug design strategies , compounds like this one are poised to play a vital role in advancing medical science . Future studies should focus on elucidating its detailed mechanism of action , optimizing its pharmacological profile , and exploring its translational potential into clinical applications . By leveraging interdisciplinary approaches spanning chemistry , biology , and medicine , researchers can harness the full therapeutic promise of this remarkable molecule . p >